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Introduction

Strontium isotope analysis, specifically the measurement of the 87Sr/86Sr ratio, is a powerful
and widely utilized tool in archaeology for investigating human and animal mobility, migration
patterns, and provenance.[1][2] Strontium is incorporated into skeletal tissues, primarily bone
and tooth enamel, through the diet.[3] The isotopic composition of strontium in the body reflects
the local geology of the region where an individual resided, as the 87Sr/86Sr ratio in soils and
water is derived from the underlying bedrock.[2] Since different geological formations have
distinct 87Sr/86Sr signatures, this technique allows researchers to differentiate between local
and non-local individuals at an archaeological site.[1]

Tooth enamel is the preferred material for these studies as it forms during childhood and is
highly resistant to post-mortem alteration, or diagenesis, thus preserving the isotopic signature
of an individual's place of origin.[2][4] Bone, which undergoes continuous remodeling
throughout life, reflects the average strontium isotope signature of the diet in the last several
years before death.[2][3] This application note provides detailed protocols for the analysis of
87Sr/86Sr ratios in archaeological human tooth enamel and bone, from sample preparation to
instrumental analysis.

Quantitative Data Summary

The following tables summarize key quantitative data relevant to 87Sr/86Sr analysis in
archaeological human remains.
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Table 1: Typical 87Sr/86Sr Ratios in Various Geological Environments

Typical 87Sr/86Sr Ratio

Geological Environment Reference(s)
Range

Marine Carbonates (Paleozoic) 0.7068 - 0.7092 [51[6]

Basaltic and Mafic Rocks < 0.7060 [6]

Granitic and Metamorphic )
> 0.7100 (can be much higher)  [6]

Rocks

Shales (Paleozoic) ~0.7180 and higher [5]

General Continental Crust ~0.7250 [5]

Table 2: Strontium Concentration in Human Skeletal Tissues
) Strontium Concentration

Tissue Type . Reference(s)
(ppm, dry weight)

Tooth Enamel 100 - 300 [7]

Bone (Femur, Lumbar Spine, 99% of total body strontium is 7]

lliac) in bone

Geometric Mean: 79.1 (70.1,

Bone (Mid-tibia) 89.3)

[8]

Table 3: Analytical Parameters for 87Sr/86Sr Measurement
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o Multi-Collector Inductively
Thermal lonization Mass
Parameter Coupled Plasma Mass

Spectrometry (TIMS)
Spectrometry (MC-ICP-MS)

Typical Sample Size (Sr) 5-100 ug ng to ug range
Internal Precision (2SE) 0.0006% - 0.0009% Better than £0.01%o. (2SE)
External Reproducibility (2SD) 0.000015 0.000015 - 0.000026
Reference Material NIST SRM 987 NIST SRM 987
Accepted 87Sr/86Sr for NIST

0.710248 - 0.710252 0.710247 - 0.71034
SRM 987

) ) ) Internal normalization to Internal normalization to

Mass Fractionation Correction

86Sr/88Sr = 0.1194 86Sr/88Sr = 0.1194

Experimental Workflow

The overall workflow for 87Sr/86Sr analysis of archaeological human remains is depicted in the
following diagram.
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Experimental Workflow for 87Sr/86Sr Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. bpb-us-el.wpmucdn.com [bpb-us-el.wpmucdn.com]

e 2. Isotope Analysis: If Bones Could Talk - Part 1 - AnalyteGuru [thermofisher.com]
« 3. world-archaeology.com [world-archaeology.com]

e 4. Strontium isotopes from enamel analysis [bio-protocol.org]

e 5. DSpace [kb.osu.edu]

e 6. Exploring the Potential of 87Sr/86Sr Isotope Ratio with Strontium and Rubidium Levels to
Assess the Geographic Origin of Saffron - PMC [pmc.ncbi.nim.nih.gov]

e 7. Microelement strontium and human health: comprehensive analysis of the role in
inflammation and non-communicable diseases (NCDs) - PMC [pmc.ncbi.nim.nih.gov]

» 8. stacks.cdc.gov [stacks.cdc.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for 87Sr/86Sr Analysis
in Archaeological Human Remains]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083252#87sr-86sr-analysis-in-archaeological-
human-remains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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